Cas no 74115-13-2 (5-bromopyridin-3-ol)

• Product Name: 5-bromopyridin-3-ol
• CAS No: 74115-13-2
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD00661305
• CID: 59551
• PubChem ID: 329761441
• Update Time: 2026-04-23

5-bromopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-pyridinol
• 3-Bromo-5-hydroxypyridine
• 3-pyridinol,5-bromo
• 5-bromo-3-hydroxypyridin
• 5-Bromo-3-hydroxypyridine
• 3-Bromo-5-pyridinol
• 5-Bromo-pyridin-3-ol
• 3-Bromo-5-hydroxypyridine​
• 5-Bromopyridin-3-ol
• 3-Pyridinol, 5-bromo-
• 5-bromo-3-hydroxy-pyridine
• VNYBIBSZZDAEOK-UHFFFAOYSA-N
• 3-HYDROXY-5-BROMOPYRIDINE
• Pyridine, 3-ol-5-bromo-
• 5-bromopyrid-3-ol
• PubChem9214
• 5-bromopyridine-3-ol
• 5-bromanylpyridin-3-ol
• 5-Bromo-3-pyridinol #
• 5-Bromo-3-hydroxylpyridine
• 3-bromo-5-hydroxy pyridine
• KS
• KSC490S2H
• Pyridine, 3-hydroxy-5-bromo-
• AC-3094
• 3-Bromo-5-hydroxypyridine, 97%
• DTXSID40344793
• A838021
• A9519
• EN300-75258
• HY-66053
• SCHEMBL7676
• 74115-13-2
• AM20061477
• B3969
• J-517196
• Z1172207821
• AKOS000275939
• PS-6098
• AC-907/30002047
• PB30658
• FT-0615178
• RB1128
• CS-W019637
• SY003815
• 3-Hydro-5-bromo-pyridin
• MFCD00661305
• STL556717
• BBL102908
• DB-024960
• 5-bromopyridin-3-ol

• MDL： MFCD00661305
• Inchi： 1S/C5H4BrNO/c6-4-1-5(8)3-7-2-4/h1-3,8H
• InChI Key： VNYBIBSZZDAEOK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)O

Computed Properties

• Exact Mass: 172.94800
• Monoisotopic Mass: 172.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: White powder
• Density: 1.7890
• Melting Point: 166-170 °C
• Boiling Point: 343.68 °C at 760 mmHg
• Flash Point: 343.68 °C at 760 mmHg
• Refractive Index: 1.614
• Water Partition Coefficient: Slightly soluble in water. Soluble in chloroform and ethyl acetate.
• PSA: 33.12000
• LogP: 1.54970
• Solubility: Not determined

5-bromopyridin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39-S37-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 5-bromopyridin-3-ol

Properties and Applications of 5-bromopyridin-3-ol (CAS No. 74115-13-2)

5-bromopyridin-3-ol, with the chemical formula C₅H₅BrNO, is a significant intermediate in pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine derivatives family, characterized by a bromine substituent at the 5-position and a hydroxyl group at the 3-position. Its unique structural features make it a valuable building block for the development of various bioactive molecules.

The CAS No. 74115-13-2 identifier ensures precise identification and differentiation in chemical databases and regulatory frameworks. This numbering system is crucial for researchers and manufacturers to maintain consistency in documentation, quality control, and compliance with international standards.

5-bromopyridin-3-ol exhibits moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while displaying limited solubility in water. This solubility profile influences its application in synthetic protocols, particularly in solution-phase reactions where solvent selection is critical for reaction efficiency and product isolation.

The compound’s reactivity stems from the presence of both electron-withdrawing (bromine) and electron-donating (hydroxyl) groups. The bromine atom at the 5-position enhances electrophilic aromatic substitution reactions, making it a versatile precursor for further functionalization. In contrast, the hydroxyl group at the 3-position participates in nucleophilic additions and condensation reactions, broadening its synthetic utility.

In recent years, 5-bromopyridin-3-ol has garnered attention in medicinal chemistry due to its role as a precursor in drug discovery. Researchers have leveraged its structural motif to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its application in synthesizing kinase inhibitors, which are pivotal in oncology research. The bromine atom serves as a handle for cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups to enhance binding affinity to biological targets.

Moreover, 5-bromopyridin-3-ol has been explored in the development of agrochemicals, where it contributes to the synthesis of herbicides and fungicides. Its incorporation into molecular frameworks allows for tailored biological activity against specific pests or pathogens. The hydroxyl group’s ability to form hydrogen bonds with biological targets further enhances its utility in designing molecules with improved efficacy.

The synthesis of 5-bromopyridin-3-ol typically involves bromination of pyridin-3-ol or analogous precursors under controlled conditions. Advances in catalytic systems have refined these processes, improving yield and selectivity while minimizing byproduct formation. Such improvements align with green chemistry principles, reducing environmental impact and enhancing cost-effectiveness.

Recent publications highlight innovative applications of 5-bromopyridin-3-ol in material science. Researchers have utilized it as a monomer or intermediate in polymerization reactions to create functional materials with unique properties. These materials exhibit enhanced thermal stability or biodegradability, depending on the synthetic route employed.

The compound’s stability under various storage conditions is another critical factor influencing its industrial applicability. Proper handling and storage protocols ensure maintaining its integrity throughout the supply chain, from manufacturing to end-use applications.

5-bromopyridin-3-ol continues to be a subject of interest in academic and industrial research due to its broad utility across multiple disciplines. As synthetic methodologies evolve, new possibilities for its application will emerge, further solidifying its role as a cornerstone intermediate in chemical synthesis.